(2-Phenyl-cyclopent-2-enyl)-acetaldehyde

• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-(2-phenylcyclopent-2-en-1-yl)acetaldehyde
• InChI: InChI=1S/C13H14O/c14-10-9-12-7-4-8-13(12)11-5-2-1-3-6-11/h1-3,5-6,8,10,12H,4,7,9H2
• InChI Key: RUNIHLUEQQZRJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=C1)C2=CC=CC=C2)CC=O

Description

(2-Phenyl-cyclopent-2-enyl)-acetaldehyde is a useful research compound. Its molecular formula is C13H14O and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Bromo-cyclopent-2-enyl)-acetaldehyde (Intermediate ONE1) (1.85 g, 9.32 mmol) in benzene (70 mL) was treated with Na2CO3 (14.0 mL, 2M in H2O.) and phenylboronic acid (2.27 g, 18.6 mmol) in EtOH (40 mL). Tetrakis(triphenylphosphine)palladium(0), Pd(PPh3)4 catalyst (1.61 g, 1.40 mmol) was added and the mixture was heated to 80° C. for 3.5 h. until no starting material remained. The benzene was replaced with diethyl ether and the mixture was filtered through celite. The filtrate was washed with sat. K2CO3, brine and dried over MgSO4. Pure (2-phenyl-cyclopent-2-enyl)-acetaldehyde (Intermediate ONE2) 1.07 g (62%) was isolated by chromatography on silica gel. Use of (2-phenyl-cyclopent-2-enyl)-acetaldehyde (Intermediate ONE2) in Method A (without formation of the fumarate) produced 4-[(2-phenylcyclopent-2-en-1-yl)methyl]-1,3-dihydro-2H-imidazole-2-thione (Compound 112).